Cas no 1361764-77-3 (5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid
• CAS No: 1361764-77-3
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4932035
• Update Time: 2025-06-14

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

• Inchi： 1S/C9H10F2N2O3/c1-16-7-5(9(14)15)4(2-12)3-13-6(7)8(10)11/h3,8H,2,12H2,1H3,(H,14,15)
• InChI Key： UXKRVGWOGYYDGT-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)C(=CN=1)CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: -2.4
• Topological Polar Surface Area: 85.4

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

Comprehensive Overview of 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1361764-77-3)

5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1361764-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a difluoromethyl group and an aminomethyl substituent. Its molecular formula, C₉H₁₀F₂N₂O₃, reflects its potential for diverse applications, particularly in drug discovery and material science.

The compound's carboxylic acid moiety enhances its reactivity, making it a valuable intermediate in synthesizing more complex molecules. Researchers have explored its utility in developing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their metabolic stability and bioavailability—key factors in modern drug design.

In agrochemical applications, 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid has shown promise as a building block for novel pesticides and herbicides. The methoxy and aminomethyl groups contribute to its ability to interact with biological targets, a feature highly relevant to sustainable agriculture solutions. This aligns with growing consumer demand for eco-friendly crop protection agents, a hot topic in global agricultural forums.

From a synthetic chemistry perspective, the compound's CAS No. 1361764-77-3 serves as a critical identifier for researchers sourcing high-purity materials. Its stability under standard laboratory conditions makes it suitable for multistep organic synthesis, a frequent search query among chemists optimizing reaction pathways. Recent publications highlight its role in cross-coupling reactions, a technique dominating synthetic methodology discussions.

The pharmaceutical industry's focus on fluorinated pyridines has elevated the importance of this compound. With fluorine's ability to modulate lipophilicity and electronic effects, derivatives of 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid are being investigated for CNS-targeting drugs—a trending research area given the rising prevalence of neurological disorders. This connection to brain health therapeutics makes the compound particularly relevant to current biomedical conversations.

Analytical characterization of this material typically involves HPLC purification and mass spectrometry confirmation, techniques frequently searched by quality control specialists. The compound's crystalline form has been studied using X-ray diffraction, providing valuable structural insights for computational chemists developing molecular docking models—another high-interest area in computer-aided drug design.

Environmental considerations surrounding fluorinated compounds have prompted studies on the biodegradation pathways of this substance. Such research addresses the increasing regulatory focus on green chemistry principles, a major concern for manufacturers aiming for sustainable production processes. This aspect responds directly to search trends around eco-friendly chemical synthesis.

In material science applications, the hydrogen bonding capacity of the aminomethyl and carboxylic acid groups enables the formation of supramolecular structures. This property is being explored for developing functional materials with tailored electronic properties—an area gaining traction in organic electronics research. The compound's potential in metal-organic frameworks (MOFs) construction is another subject of active investigation.

The commercial availability of 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS 1361764-77-3) through specialty chemical suppliers has facilitated its adoption across research institutions. Product listings often emphasize its ≥95% purity grade, a crucial specification for researchers who frequently search for high-purity building blocks. Proper storage recommendations (typically 2-8°C under inert atmosphere) reflect standard handling protocols for air-sensitive compounds.

Patent literature reveals innovative applications of this compound in photoredox catalysis systems, connecting it to the booming field of visible-light-mediated transformations. This positions the molecule at the intersection of two high-interest research areas: fluorine chemistry and sustainable catalysis. Such interdisciplinary relevance enhances its visibility in scientific literature searches.

Safety data sheets for this material emphasize standard laboratory precautions, with particular attention to its acid-base properties. While not classified as hazardous under current regulations, proper handling of the carboxylic acid functionality remains essential—a practical consideration often searched by laboratory personnel. The compound's water solubility characteristics are another frequently queried property, important for formulation scientists.

Emerging research suggests potential applications of 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid in bioconjugation chemistry, particularly for creating antibody-drug conjugates (ADCs). This connects the compound to the rapidly expanding targeted cancer therapy market, addressing a major healthcare need. Such applications leverage both the aminomethyl group's reactivity and the molecule's overall stability profile.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS 1361764-77-3) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its structural features align with contemporary research priorities in medicinal chemistry, agrochemical development, and advanced materials. As investigation continues, this compound will likely maintain its relevance in addressing key challenges across these dynamic fields.